1-(1-Ethyl-1H-benzoimidazol-2-yl)-piperidin-3-ylamine hydrochloride
Overview
Description
“1-(1-Ethyl-1H-benzoimidazol-2-yl)-piperidin-3-ylamine hydrochloride” is an organic compound with the molecular formula C12H16Cl2N4 . It is a white crystalline powder that is soluble in water and some organic solvents . This compound contains a benzimidazole structure, which is considered to have potential biological and pharmacological activities in the field of medicine .
Synthesis Analysis
The synthesis of “this compound” generally involves reacting a precursor compound containing a benzimidazole structure with an appropriate amine compound such as ethanamine . The resulting product is then reacted with hydrochloric acid to obtain the dihydrochloride form .Physical And Chemical Properties Analysis
This compound is a white crystalline powder with a molar mass of 262.17878 . It is soluble in water and some organic solvents . The compound should be stored at room temperature .Safety and Hazards
This compound is classified as an irritant . It should be avoided in contact with eyes, skin, and clothing. Appropriate personal protective equipment should be worn during use, and good ventilation should be ensured . In case of accidental contact, rinse with plenty of water and seek medical attention immediately .
Future Directions
The compound has potential biological and pharmacological activities in the field of medicine . It can be used as a starting point for drug ligand research and drug candidate compound screening . Therefore, future research could focus on exploring its potential therapeutic applications and optimizing its synthesis process.
properties
IUPAC Name |
1-(1-ethylbenzimidazol-2-yl)piperidin-3-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N4.ClH/c1-2-18-13-8-4-3-7-12(13)16-14(18)17-9-5-6-11(15)10-17;/h3-4,7-8,11H,2,5-6,9-10,15H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FCTJZSWRDYDYFG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=CC=CC=C2N=C1N3CCCC(C3)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21ClN4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70671423 |
Source
|
| Record name | 1-(1-Ethyl-1H-benzimidazol-2-yl)piperidin-3-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70671423 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.79 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1185310-01-3 |
Source
|
| Record name | 1-(1-Ethyl-1H-benzimidazol-2-yl)piperidin-3-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70671423 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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